Cas no 1498123-76-4 (N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide
• CAS No: 1498123-76-4
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6451899
• PubChem ID: 65188933
• Update Time: 2025-10-30

N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide
• N-(2-amino-1-cyclopropylethyl)-4-nitrobenzenesulfonamide
• AKOS014523004
• 1588845-84-4
• EN300-1168138
• 1498123-76-4

• Inchi： 1S/C11H15N3O4S/c12-7-11(8-1-2-8)13-19(17,18)10-5-3-9(4-6-10)14(15)16/h3-6,8,11,13H,1-2,7,12H2
• InChI Key： CCUQRIVBPNHTJT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(CN)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 126Ų

Additional information on N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide

N-(2-Amino-1-Cyclopropylethyl)-4-Nitrobenzene-1-Sulfonamide (CAS No. 1498123-76-4): A Comprehensive Overview

The compound N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide (CAS No. 1498123-76-4) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropyl group, an amino group, and a nitrobenzene sulfonamide moiety. The integration of these functional groups imparts the compound with distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antithrombotic agents. The cyclopropyl group in this compound is known to enhance the stability and bioavailability of the molecule, while the amino group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems. The nitrobenzene moiety, on the other hand, introduces electron-withdrawing effects, which can modulate the electronic properties of the compound and influence its reactivity.

One of the most promising applications of N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide lies in its potential as a lead compound for designing novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound's ability to selectively inhibit these enzymes without causing significant cytotoxicity has made it a valuable candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The sulfonamide group is known to form strong hydrogen bonds, which can be exploited in designing self-healing polymers and advanced materials with enhanced mechanical properties. Recent advancements in polymer chemistry have demonstrated that incorporating sulfonamide-containing groups into polymer backbones can significantly improve their thermal stability and mechanical resilience.

The synthesis of N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the preparation of the cyclopropylethylamine intermediate, followed by coupling with 4-nitrobenzenesulfonyl chloride under optimized conditions. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and catalytic methods, to streamline the production process and reduce environmental impact.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, with nitro groups being reduced to amino groups as part of the breakdown process. This suggests that while the compound has potential industrial applications, its environmental fate must be carefully monitored to ensure sustainable use.

In conclusion, N-(2-amino-1-cyclopropylethyl)-4-nitrobenzene-1-sulfonamide (CAS No. 1498123-76-4) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable tool for future innovations in drug discovery and materials science.